Cas no 1806818-83-6 (5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine)

• Product Name: 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine
• CAS No: 1806818-83-6
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4855306
• Update Time: 2025-08-05

5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-5(12)3-13-6(2-9)7(4)8(10)11/h3,8H,2,12H2,1H3
• InChI Key： MLXZDPXBWRSYDX-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine

Introduction to 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806818-83-6)

5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine, identified by its CAS number 1806818-83-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique substitution pattern of this molecule, featuring an amino group, a chloromethyl side chain, a difluoromethyl group, and a methyl group at specific positions on the pyridine core, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806818-83-6) imparts several key characteristics that make it particularly interesting for synthetic and medicinal chemistry applications. The presence of the amino group at the 5-position enhances its ability to participate in hydrogen bonding interactions, which is crucial for binding to biological targets with high affinity. Meanwhile, the chloromethyl substituent at the 2-position provides a reactive site for further functionalization, allowing chemists to introduce additional moieties through nucleophilic addition reactions. The difluoromethyl group at the 3-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its metabolic stability. Lastly, the methyl group at the 4-position contributes to steric hindrance and can affect the overall conformation of the molecule, thereby influencing its binding interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their wide range of biological activities. 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806818-83-6) has been investigated as a lead compound in several drug discovery programs aimed at identifying novel therapeutic agents for various diseases. One of the most promising areas of research involves its application in oncology. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation and survival. The specific arrangement of substituents on the pyridine ring appears to enhance its ability to interact with these targets, leading to potent antitumor activity.

Furthermore, 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806818-83-6) has shown promise in other therapeutic areas as well. Researchers have explored its potential as an antimicrobial agent, reporting that it exhibits activity against various bacterial strains. This is attributed to its ability to disrupt essential bacterial processes, such as DNA replication and cell wall synthesis. Additionally, preliminary studies suggest that this compound may have applications in neurodegenerative diseases. Its structural features allow it to interact with specific neurotransmitter receptors and ion channels, which could potentially lead to new treatments for conditions like Alzheimer's disease and Parkinson's disease.

The synthetic chemistry of 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806818-83-6) is another area of active investigation. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. One common approach involves starting from commercially available pyridine derivatives and sequentially introducing the desired substituents using established organic reactions. For instance, the chloromethylation step can be achieved using reagents such as formaldehyde or paraformaldehyde in the presence of a chlorinating agent like thionyl chloride or phosphorus oxychloride. The introduction of the difluoromethyl group typically requires more sophisticated methods, such as metal-catalyzed cross-coupling reactions or electrophilic fluorination processes.

The development of efficient synthetic routes is crucial for both academic research and industrial applications. Researchers are continuously seeking ways to improve the scalability and cost-effectiveness of producing 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806818-83-6) while maintaining high chemical purity. Advances in green chemistry have also influenced these efforts, with a focus on minimizing waste and reducing hazardous byproducts through catalytic methods and solvent systems that are more environmentally friendly.

As our understanding of biological systems grows more sophisticated, so does our ability to design molecules that can precisely target specific disease mechanisms. The unique properties of 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806818-83-6) make it an attractive candidate for further development into a drug candidate or an intermediate in more complex synthetic schemes. Its combination of structural features allows it to engage with multiple biological pathways simultaneously, potentially leading to synergistic therapeutic effects.

In conclusion,5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806818-83-6) represents a significant compound in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its structural complexity and functional versatility make it a valuable tool for researchers seeking to develop novel treatments for various diseases. As ongoing research continues to uncover new insights into its pharmacological properties and synthetic possibilities,this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.